1-(4-Acetylpiperazin-1-yl)-2-(2-(phenylamino)thiazol-4-yl)ethanone

• IUPAC Name: 1-(4-acetylpiperazin-1-yl)-2-(2-anilino-1,3-thiazol-4-yl)ethanone
• InChI: InChI=1S/C17H20N4O2S/c1-13(22)20-7-9-21(10-8-20)16(23)11-15-12-24-17(19-15)18-14-5-3-2-4-6-14/h2-6,12H,7-11H2,1H3,(H,18,19)
• InChI Key: AFCSYNLJRBCRSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)CC2=CSC(=N2)NC3=CC=CC=C3
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

1-(4-Acetylpiperazin-1-yl)-2-(2-(phenylamino)thiazol-4-yl)ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties and has been found to have several biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Agents

A range of compounds structurally related to 1-(4-Acetylpiperazin-1-yl)-2-(2-(phenylamino)thiazol-4-yl)ethanone have been synthesized and evaluated for their antimicrobial properties. For instance, novel derivatives like 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons and thiazolo-pyrimidine analogues have shown significant antimicrobial activities, often outperforming conventional medicines (Zaidi et al., 2021), (Bhadraiah et al., 2020).

Kinesin Spindle Protein Inhibition

A compound closely related to 1-(4-Acetylpiperazin-1-yl)-2-(2-(phenylamino)thiazol-4-yl)ethanone, known as Compound A, has been identified as a potent inhibitor of the mitotic kinesin spindle protein. This compound undergoes metabolic transformation in human tissues, highlighting its potential application in targeted therapies (Li et al., 2010).

CCR1 Antagonists

Certain derivatives of 1-(4-Acetylpiperazin-1-yl)-2-(2-(phenylamino)thiazol-4-yl)ethanone scaffold have been found to act as CCR1 antagonists. These compounds have been synthesized and identified through screenings and demonstrate potent and selective antagonistic properties (Pennell et al., 2013).

Anticancer Agents

Imidazo[2,1-b]thiazole derivatives, which are structurally related to the target compound, have been synthesized and evaluated for their anticancer properties. These compounds show promise as potential anti-breast cancer agents, with several demonstrating significant activity against MCF-7 tumor cells (Mahmoud et al., 2021).

Synthesis of Novel Heterocyclic Compounds

The target compound's structural framework has been utilized in the synthesis of various novel heterocyclic compounds. These compounds hold potential for diverse applications, including as building blocks for more complex chemical entities (Mabkhot et al., 2011).